Cas no 1849376-53-9 (4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid
• CAS No: 1849376-53-9
• MDL: MFCD30188312
• CID: 4623792
• PubChem ID: 124250994
• Update Time: 2025-10-28

4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid

• MDL： MFCD30188312

Additional information on 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid

4-(Difluoromethyl)-1,3-oxazole-5-carboxylic Acid: Properties, Applications, and Market Insights

4-(Difluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1849376-53-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This difluoromethyl-substituted oxazole derivative exhibits unique chemical properties due to the presence of both the oxazole ring and the difluoromethyl group, making it a valuable building block for various applications.

The molecular structure of 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid features a five-membered oxazole heterocycle with a carboxylic acid at the 5-position and a difluoromethyl group at the 4-position. This arrangement provides distinct electronic characteristics that influence its reactivity and potential biological activity. Researchers have shown particular interest in this compound as a precursor for the synthesis of more complex molecules with potential pharmaceutical or agrochemical applications.

In recent years, the demand for fluorinated heterocyclic compounds like 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid has increased significantly. This trend aligns with current research focus areas such as sustainable chemistry and green synthesis methods, as fluorinated compounds often demonstrate enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. The compound's CAS number 1849376-53-9 serves as a unique identifier in chemical databases and regulatory documentation.

The synthesis of 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid typically involves multi-step organic reactions that carefully construct the oxazole core while introducing the difluoromethyl moiety. Modern synthetic approaches emphasize atom economy and reduced environmental impact, reflecting the growing importance of green chemistry principles in contemporary research. Analytical characterization of this compound includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis.

One of the most promising applications of 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid lies in medicinal chemistry, where it serves as a key intermediate for drug discovery programs. The oxazole-carboxylic acid scaffold is particularly valuable in the development of small molecule therapeutics, with potential applications targeting various disease pathways. Recent studies have explored its incorporation into molecules with anti-inflammatory or antimicrobial properties, addressing current healthcare challenges.

In agrochemical research, derivatives of 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid have shown promise as potential active ingredients for crop protection products. The difluoromethyl-oxazole structure may contribute to improved pesticidal activity while maintaining favorable environmental profiles, aligning with the industry's shift toward more sustainable solutions. This application area responds to growing global concerns about food security and sustainable agriculture practices.

The physicochemical properties of 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid make it suitable for various formulation approaches. Its carboxylic acid functionality allows for salt formation, potentially enhancing solubility for specific applications. Researchers continue to investigate optimal storage conditions and stability profiles to ensure consistent performance in different environments, addressing common questions about chemical stability and shelf life of specialized compounds.

Market analysis indicates steady growth in demand for fluorinated heterocycles like 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid, driven by expanding research in both pharmaceutical and agricultural sectors. The compound's CAS 1849376-53-9 appears in numerous patent applications and scientific publications, reflecting its importance in innovation pipelines. Current market trends emphasize the need for reliable suppliers who can provide high-quality materials with consistent purity and documented synthesis pathways.

Quality control standards for 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid typically require rigorous analytical verification, including determination of chemical purity and confirmation of structural identity. Advanced analytical techniques such as LC-MS and chiral HPLC may be employed depending on specific application requirements. These quality measures respond to industry demands for reproducible research results and process standardization in chemical development.

Future research directions for 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid may explore novel synthetic routes, expanded application areas, or improved formulation technologies. The compound's versatility positions it well for emerging fields such as bioconjugation chemistry or materials science, where its unique structural features could enable innovative solutions. Ongoing studies continue to uncover new possibilities for this difluoromethyl oxazole derivative in addressing contemporary scientific challenges.

For researchers working with 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and adherence to laboratory safety protocols. While not classified as hazardous under standard regulations, prudent practices ensure safe experimentation with this specialty chemical. Documentation including the CAS number 1849376-53-9 should be maintained for regulatory compliance and material tracking purposes.

The scientific community continues to explore the full potential of 4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid, with new publications regularly appearing in peer-reviewed journals. Its combination of fluorine chemistry and heterocyclic architecture makes it a compelling subject for both academic investigation and industrial application development. As research methodologies advance, additional uses for this versatile compound are likely to emerge in coming years.